Cas no 886230-77-9 (6-iodo-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole)

6-Iodo-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole is a heterocyclic compound featuring an indazole core functionalized with an iodo substituent, a tetrahydropyran (oxane) protecting group, and a trans-configured pyridinylethenyl moiety. This structure combines a halogenated aromatic system with a nitrogen-rich framework, making it a versatile intermediate in medicinal chemistry and materials science. The iodine atom offers a handle for further cross-coupling reactions, while the pyridine and indazole groups enhance binding affinity in coordination chemistry or biological targeting. The tetrahydropyran protection improves solubility and stability during synthetic manipulations. Its rigid, planar geometry is advantageous for designing inhibitors or optoelectronic materials.
6-iodo-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole structure
886230-77-9 structure
Product Name:6-iodo-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole
CAS No:886230-77-9
MF:C19H18IN3O
MW:431.270196437836
MDL:MFCD12405576
CID:840308
PubChem ID:16726367
Update Time:2025-10-19

6-iodo-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • (E)-6-Iodo-3-[2-(pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
    • (E)-6-Iodo-3-(2-(pyridin-2-yl)vinyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
    • 6-iodo-1-(oxan-2-yl)-3-(2-pyridin-2-ylethenyl)indazole
    • 6-iodo-1-(oxan-2-yl)-3-[(E)-2-pyridin-2-ylethenyl]indazole
    • AM20090670
    • 405I576
    • 1H-Indazole, 6-iodo-3-[(1E)-2-(2-pyridinyl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-
    • 6-iodo-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole
    • 6-Iodo-3-[(1E)-2-(2-pyridinyl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole (ACI)
    • MFCD12405576
    • 6-Iodo-3-(2-pyridin-2-yl-vinyl)-1-(tetrahydro-pyran-2-yl)-1H-indazole
    • DS-19521
    • CS-0155861
    • C76950
    • AC-26792
    • AKOS025401877
    • SCHEMBL4905166
    • 886230-77-9
    • 6-IODO-3-[(1E)-2-(2-PYRIDINYL)ETHENYL]-1-(TETRAHYDRO-2H-PYRAN-2-YL)-1H-INDAZOLE
    • SCHEMBL4905180
    • MDL： MFCD12405576
    • Inchi： 1S/C19H18IN3O/c20-14-7-9-16-17(10-8-15-5-1-3-11-21-15)22-23(18(16)13-14)19-6-2-4-12-24-19/h1,3,5,7-11,13,19H,2,4,6,12H2/b10-8+
    • InChI Key： QXJFRDDGGSSQDX-CSKARUKUSA-N
    • SMILES： C(/C1=NN(C2OCCCC2)C2C=C(C=CC1=2)I)=C\C1N=CC=CC=1

Computed Properties

  • Exact Mass: 431.04900
  • Monoisotopic Mass: 431.04946g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.9
  • XLogP3: 4.3

Experimental Properties

  • Density: 1.60
  • Melting Point: 156-159°C
  • Boiling Point: 561.2±50.0°C at 760 mmHg
  • Flash Point: 293.2 °C
  • Solubility: Chloroform, DMSO, Methanol
  • PSA: 39.94000
  • LogP: 4.90540

6-iodo-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Keep in dark place,Sealed in dry,2-8°C

6-iodo-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A143415-250mg
(E)-6-Iodo-3-(2-(pyridin-2-yl)vinyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
 886230-77-9 98%
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 $27.0 2025-04-15
Ambeed
A143415-1g
(E)-6-Iodo-3-(2-(pyridin-2-yl)vinyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
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A143415-5g
(E)-6-Iodo-3-(2-(pyridin-2-yl)vinyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
 886230-77-9 98%
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Ambeed
A143415-10g
(E)-6-Iodo-3-(2-(pyridin-2-yl)vinyl)-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
 886230-77-9 98%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ND415-50mg
6-iodo-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole
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abcr
AB465616-250 mg
6-Iodo-3-(2-pyridin-2-yl-vinyl)-1-(tetrahydro-pyran-2-yl)-1H-indazole; .
 886230-77-9
250MG
 €95.30 2023-07-18
abcr
AB465616-1 g
6-Iodo-3-(2-pyridin-2-yl-vinyl)-1-(tetrahydro-pyran-2-yl)-1H-indazole; .
 886230-77-9
1g
 €146.00 2023-07-18
abcr
AB465616-5 g
6-Iodo-3-(2-pyridin-2-yl-vinyl)-1-(tetrahydro-pyran-2-yl)-1H-indazole; .
 886230-77-9
5g
 €342.60 2023-07-18

6-iodo-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole Production Method

Production Method 1

886230-76-8 886230-76-8
886230-77-9 886230-77-9
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Sulfuric acid Solvents: Acetic acid ,  Water ;  2 h, -5 °C; 2 h, 0 °C
1.2 Reagents: Potassium iodide Solvents: Water ;  1.5 h, 0 °C; 4 h, 0 °C
1.3 Reagents: Sodium bisulfite Solvents: Water ;  2 h, 0 °C
Reference
Effective Laboratory-Scale Preparation of Axitinib by Two CuI-Catalyzed Coupling Reactions
Zhai, Li-Hai; Guo, Li-Hong; Luo, Yang-Hui; Ling, Yang; Sun, Bai-Wang, Organic Process Research & Development, 2015, 19(7), 849-857

Production Method 2

886230-76-8 886230-76-8
886230-77-9 886230-77-9
Reaction Conditions
1.1 Reagents: Sodium nitrite Solvents: Acetic acid ,  Water ;  0 °C; 1 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C; 1 h, 0 °C
1.3 Reagents: Iodine ,  Potassium iodide Solvents: Water ;  0 °C; 3 h, 0 °C
1.4 Reagents: Sodium bisulfite Solvents: Water
Reference
Synthesis of axitinib
Xu, Chen; Li, Peng-cheng; Sun, Chao; Zhou, Guo-lin; Sha, Zhou; et al, Shenyang Yaoke Daxue Xuebao, 2014, 31(9), 677-680

6-iodo-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole Raw materials

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:886230-77-9)(E)-6-Iodo-3-[2-(pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
Order Number:LE7228;LE27051205
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Quantity:25KG,200KG,1000KG
Purity:99%
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(CAS:886230-77-9)(E)-6-Iodo-3-[2-(pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
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Purity:99.9%
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Amadis Chemical Company Limited
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(CAS:886230-77-9)6-iodo-1-(oxan-2-yl)-3-[(E)-2-(pyridin-2-yl)ethenyl]-1H-indazole
Order Number:A854959
Stock Status:in Stock
Quantity:5g/10g/25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:53
Price ($):188.0/320.0/598.0/1740.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:886230-77-9)(E)-6-Iodo-3-[2-(pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
LE7228;LE27051205
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:886230-77-9)(E)-6-Iodo-3-[2-(pyridin-2-yl)ethenyl]-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
sfd7237
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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